Cas no 72338-63-7 (1H-Imidazole-1-butanenitrile)
1H-Imidazole-1-butanenitrile structure
Product Name:1H-Imidazole-1-butanenitrile
CAS No:72338-63-7
MF:C7H9N3
MW:135.166460752487
CID:544118
PubChem ID:10855507
Update Time:2025-04-19
1H-Imidazole-1-butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-butanenitrile
- 4-imidazol-1-ylbutanenitrile
- 4-(1H-imidazol-1-yl)butanenitrile
- 72338-63-7
- DTXSID10445928
- AKOS000182179
- SCHEMBL5858630
-
- MDL: MFCD08668391
- Inchi: 1S/C7H9N3/c8-3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-2,5H2
- InChI Key: AOMLKVXJPBZUTI-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)CCCC#N
Computed Properties
- Exact Mass: 135.07977
- Monoisotopic Mass: 135.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.61
1H-Imidazole-1-butanenitrile Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
72338-63-7 (1H-Imidazole-1-butanenitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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